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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

A Comparative Analysis of Disperse Red 86 and Azo-Based Red Disperse Dyes for Synthetic

Fibers

This guide provides a detailed comparison between Disperse Red 86, an anthraquinone-based

dye, and a selection of common azo-based red disperse dyes. The focus is on their

performance characteristics, particularly on polyester, supported by quantitative fastness data

and standardized experimental protocols. This document is intended for researchers and

professionals in the fields of materials science, textiles, and dye chemistry.

Introduction to Disperse Dyes: Anthraquinone vs.
Azo Structures
Disperse dyes are non-ionic colorants with low water solubility, designed for dyeing

hydrophobic synthetic fibers like polyester, nylon, and acetate. They are applied as a fine

aqueous dispersion and diffuse into the fiber structure under high temperature and pressure.

The two most significant chemical classes within disperse dyes are the azo and anthraquinone

types, which together account for a vast majority of the market.

Azo Dyes: Characterized by the presence of one or more azo groups (-N=N-) linking

aromatic rings. This class is known for its versatility, cost-effectiveness, and high color

strength (high molar extinction coefficients). The color gamut is extensive, though achieving

bright blue and green shades can be challenging.
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Anthraquinone Dyes: Based on the 9,10-anthraquinone skeleton. These dyes are renowned

for their exceptional brightness, particularly in the red, violet, and blue shades, and generally

exhibit very good light fastness. However, they tend to have lower color strength compared

to azo dyes, making them relatively more expensive for achieving deep shades.

Disperse Dyes
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(e.g., Disperse Red 86)
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(e.g., Disperse Red 1, 73, 167)

Other Classes
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Click to download full resolution via product page

Caption: Classification of major disperse dye chemical structures.

Dye Profiles and Performance Data
The performance of a dye is primarily evaluated by its fastness properties, which measure its

resistance to various environmental factors. The most critical of these are fastness to washing,

light, and sublimation (dry heat).

Disperse Red 86 (Anthraquinone Type)
Disperse Red 86 is an anthraquinone dye that produces a brilliant blue-toned pink or red

shade.[1] It is widely used for dyeing polyester and its blends, as well as acetate and

polyamide fibers.[1]

C.I. Name: Disperse Red 86

C.I. Number: 62175

CAS Number: 81-68-5 / 12223-43-7

Chemical Class: Anthraquinone

Molecular Formula: C₂₂H₁₈N₂O₅S
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Selected Azo-Based Red Disperse Dyes
For this comparison, three representative monoazo red dyes known for their application on

polyester have been selected: Disperse Red 1, Disperse Red 73, and Disperse Red 167.

C.I. Name: Disperse Red 1

C.I. Number: 11110

CAS Number: 2872-52-8

Chemical Class: Monoazo[2]

Molecular Formula: C₁₆H₁₈N₄O₃[2]

C.I. Name: Disperse Red 73

C.I. Number: 11116

CAS Number: 16889-10-4[3]

Chemical Class: Monoazo[3]

Molecular Formula: C₁₈H₁₆N₆O₂[3]

C.I. Name: Disperse Red 167

C.I. Number: 11338

CAS Number: 61968-52-3 / 26850-12-4

Chemical Class: Monoazo[4]

Molecular Formula: C₂₃H₂₆ClN₅O₇[4]

Quantitative Performance Comparison
The following table summarizes the fastness properties of Disperse Red 86 and the selected

azo dyes on polyester fabric. Ratings are based on standard gray scales (1-5 for
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wash/sublimation, 1-8 for light), where a higher number indicates better fastness.

Property
Test

Standard

Disperse

Red 86

Disperse

Red 1

Disperse

Red 73

Disperse

Red 167

Light

Fastness

ISO 105-B02

/ AATCC 16.3
7[1]

Moderate-

Good¹
6[5] 7-8[6][7]

Wash

Fastness

(Color

Change)

ISO 105-C06

/ AATCC 61
4-5[1] Good 5[5] 5[6]

Sublimation

Fastness

(180°C)

ISO 105-P01

/ AATCC 117
4-5[1]

Low-

Moderate
3-4[8] 5[6]

¹Specific numerical data for Disperse Red 1 is less consistently published; however, literature

suggests its light fastness is generally moderate to good but lower than high-performance

anthraquinone or specialized azo dyes.[9]

Experimental Protocols
Accurate and reproducible evaluation of dye performance relies on standardized testing

methodologies. Below are the detailed protocols for the key fastness tests cited in this guide.
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Caption: General experimental workflow for dye fastness testing.

Colorfastness to Laundering (Based on ISO 105-C06 /
AATCC 61)
This test evaluates the resistance of a textile's color to repeated home or commercial

laundering.

Apparatus: Launderometer, stainless steel containers (canisters), and stainless steel balls.

Specimen Preparation: A textile specimen (e.g., 10x4 cm) is sewn together with a multifiber

adjacent fabric of the same size.[1] The multifiber fabric contains strips of different common
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fibers (e.g., acetate, cotton, nylon, polyester, acrylic, wool) to evaluate color staining.

Procedure:

Prepare a detergent solution (e.g., 4 g/L ECE reference detergent) in grade 3 water.

Sodium perborate may be added for tests simulating bleaching.[10]

Place the composite specimen, the required volume of detergent solution (e.g., 150 mL),

and a specified number of steel balls (e.g., 10) into a stainless steel canister.[2][10]

Seal the canisters and place them in the launderometer.

Operate the machine for a specified time and temperature (e.g., 45 minutes at 49°C for

AATCC 61 Test 2A).[11][12]

After the cycle, remove the specimens, rinse them thoroughly with deionized water, and

dry them in air at a temperature not exceeding 60°C.[11]

Evaluation: The change in color of the test specimen and the degree of staining on each fiber

of the multifiber fabric are assessed by comparing them to the original fabric under standard

lighting using the Gray Scale for Color Change and the Gray Scale for Staining, respectively.

Ratings are from 1 (poor) to 5 (excellent).[13]

Colorfastness to Light (Based on ISO 105-B02 / AATCC
16.3)
This method assesses a material's resistance to fading from exposure to an artificial light

source that simulates natural sunlight.

Apparatus: Xenon-arc lamp test chamber equipped with appropriate light filters (simulating

sunlight through window glass), a black panel thermometer, and controls for humidity.[14][15]

Reference Materials: Blue Wool Standards (ISO uses a 1-8 scale; AATCC uses an L2-L9

scale). These are a series of blue wool fabrics with known, progressively higher

lightfastness.[16][17]

Procedure:
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Mount the test specimens in holders, partially covering each with an opaque mask to

create an unexposed area for comparison.[18]

Place the mounted specimens and a set of Blue Wool Standards into the xenon-arc

chamber.

Expose the specimens and standards simultaneously to the light source under controlled

conditions of temperature (e.g., 63°C black panel temperature) and relative humidity.[14]

The exposure continues until a specified endpoint is reached, often defined by the fading

of a particular Blue Wool Standard to a specific step on the Gray Scale (e.g., until Blue

Wool #7 fades to Gray Scale 4).[16]

Evaluation: The change in color of the exposed portion of the test specimen is compared to

the unexposed portion. The lightfastness rating is the number of the Blue Wool Standard that

shows a similar amount of fading. The scale is 1 (very poor) to 8 (outstanding).[19]

Colorfastness to Dry Heat / Sublimation (Based on ISO
105-P01 / AATCC 117)
This test determines the resistance of a colorant to migrating or sublimating from the fabric

when subjected to dry heat, as in ironing, pleating, or heat-setting processes.

Apparatus: A heat press or scorch tester with two parallel plates capable of maintaining a

precise and uniform temperature.[20][21]

Procedure:

Create a composite specimen by placing the dyed fabric sample between two undyed

fabrics (typically polyester and/or cotton).

Preheat the heating device to the specified test temperature (e.g., 150°C, 180°C, or

210°C).[20]

Place the composite specimen in the device and apply a defined pressure (e.g., 4±1 kPa)

for a specific duration (e.g., 30 seconds).[22][23]
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Remove the specimen and allow it to condition in a standard atmosphere for at least 4

hours.[23]

Evaluation: Assess the change in color of the original dyed specimen and the staining on the

adjacent undyed fabrics using the respective gray scales. The rating is from 1 (poor) to 5

(excellent).[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.wewontech.com/testing-standards/190125061.pdf
https://aatcctestmethods.com/test-methods/aatcc-16-3-option-3-colorfastness-to-light-xenon-arc/
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://textilelearner.net/various-color-fastness-methods/
https://www.standard-groups.com/en/TextileGarment/808.html
https://www.standard-groups.com/en/TextileGarment/808.html
https://widepolymers.com/userfiles/file/0af845cd-5595-4c88-abb0-ecc1fe273eb1.pdf
https://fyitester.com/sublimation-fastness-tester/
https://www.benchchem.com/product/b077459#comparative-study-of-disperse-red-86-and-azo-based-red-disperse-dyes
https://www.benchchem.com/product/b077459#comparative-study-of-disperse-red-86-and-azo-based-red-disperse-dyes
https://www.benchchem.com/product/b077459#comparative-study-of-disperse-red-86-and-azo-based-red-disperse-dyes
https://www.benchchem.com/product/b077459#comparative-study-of-disperse-red-86-and-azo-based-red-disperse-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

